- Synthesis of 9-amino(9-deoxy)epi cinchona alkaloids, general chiral organocatalysts for the stereoselective functionalization of carbonyl compounds, Nature Protocols, 2013, 8(2), 325-344
Cas no 960050-60-6 ((9R)-9-Aminocinchonan-6'-ol)
(9R)-9-Aminocinchonan-6'-ol Chemical and Physical Properties
Names and Identifiers
-
- (9R)-9-Aminocinchonan-6'-ol
- (8alpha,9S)-9-Aminocinchonan-6'-ol
- 6-Hydroxyquinoline 4-(alpha-(7-vinyl-1,4-ethanopiperidine-2-yl)methaneamine)
- (9R)-9-Aminocinchonan-6′-ol (ACI)
- (9R)-9-AMino-Cinchonan-6′-ol
- 6′-Hydroxy-9-amino-9-deoxy-epi-quinidine
- 4-((R)-Amino((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
- 960050-60-6
-
- Inchi: 1S/C19H23N3O/c1-2-12-11-22-8-6-13(12)9-18(22)19(20)15-5-7-21-17-4-3-14(23)10-16(15)17/h2-5,7,10,12-13,18-19,23H,1,6,8-9,11,20H2/t12-,13-,18+,19+/m0/s1
- InChI Key: BVEMLWTWKOYCIY-MBZVMHRFSA-N
- SMILES: [C@@H](C1C=CN=C2C=CC(=CC=12)O)([C@H]1C[C@@H]2CC[N@@]1C[C@@H]2C=C)N
Computed Properties
- Exact Mass: 309.184112366 g/mol
- Monoisotopic Mass: 309.184112366 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 62.4
- Molecular Weight: 309.4
Experimental Properties
- Stability/Shelf Life: store cold
- Specific Rotation: +66.9° (c 1.0, CHCl3)
(9R)-9-Aminocinchonan-6'-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-1717-50mg |
(9R)-(+)-9-Amino-cinchonan-6'-ol,min.90% |
960050-60-6 | min.90% | 50mg |
1054.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-1717-250mg |
(9R)-(+)-9-Amino-cinchonan-6'-ol,min.90% |
960050-60-6 | min.90% | 250mg |
4218.0CNY | 2021-07-12 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0825-50mg |
(9R)-9-Aminocinchonan-6'-ol |
960050-60-6 | 98%,99%e.e. | 50mg |
¥964.2 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0825-100mg |
(9R)-9-Aminocinchonan-6'-ol |
960050-60-6 | 98%,99%e.e. | 100mg |
¥1446.3 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R906313-10mg |
(9R)-9-aMino-Cinchonan-6'-ol |
960050-60-6 | 98% | 10mg |
¥619.20 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R54660-100mg |
(9R)-(+)-9-AMino-cinchonan-6'-ol, Min. 90% |
960050-60-6 | 98%,99%e.e. | 100mg |
¥1448.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R54660-50mg |
(9R)-(+)-9-AMino-cinchonan-6'-ol, Min. 90% |
960050-60-6 | 98%,99%e.e. | 50mg |
¥998.0 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R906313-50mg |
(9R)-9-aMino-Cinchonan-6'-ol |
960050-60-6 | 98% | 50mg |
¥2,475.00 | 2022-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-1717-50mg |
(9R)-(+)-9-Amino-cinchonan-6'-ol,min.90% |
960050-60-6 | min.90% | 50mg |
1054CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-1717-250mg |
(9R)-(+)-9-Amino-cinchonan-6'-ol,min.90% |
960050-60-6 | min.90% | 250mg |
4218CNY | 2021-05-08 |
(9R)-9-Aminocinchonan-6'-ol Production Method
Production Method 1
1.2 Reagents: Diethyl ether ; 5 min, -10 °C; 10 min, -10 °C; -10 °C → 25 °C; 20 min, 20 - 25 °C
1.3 Reagents: Ammonium hydroxide Solvents: Dichloromethane , Water ; 10 min, pH 9, 20 - 25 °C
Production Method 2
1.2 Reagents: Ammonium chloride Solvents: Water ; pH 9
- Process for the preparation of Cinchona alkaloid derivatives and their use as catalysts, European Patent Organization, , ,
Production Method 3
- Enantioselective 1,3-dipolar cycloaddition of cyclic enones catalyzed by multifunctional primary amines: beneficial effects of hydrogen bonding, Angewandte Chemie, 2007, 46(40), 7667-7670
Production Method 4
- An Acid/Base-Regulated Recyclable Strategy for Homogeneous Cinchona Alkaloid-Derived Primary Amine Organocatalysts in Aldol, Vinylogous Michael and Double-Michael Cascade Reactions, European Journal of Organic Chemistry, 2015, 2015(26), 5755-5763
Production Method 5
1.2 Reagents: Boron tribromide Solvents: Dichloromethane
- Multisite organic-inorganic hybrid catalysts for the direct sustainable synthesis of GABAergic drugs, Angewandte Chemie, 2014, 53(33), 8687-8690
(9R)-9-Aminocinchonan-6'-ol Raw materials
(9R)-9-Aminocinchonan-6'-ol Preparation Products
(9R)-9-Aminocinchonan-6'-ol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on (9R)-9-Aminocinchonan-6'-ol
Recent Advances in the Study of (9R)-9-Aminocinchonan-6'-ol (CAS: 960050-60-6)
The compound (9R)-9-Aminocinchonan-6'-ol (CAS: 960050-60-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This alkaloid derivative, structurally related to cinchona alkaloids, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating various diseases, including infectious diseases and neurological disorders.
One of the key breakthroughs in the study of (9R)-9-Aminocinchonan-6'-ol is the development of efficient synthetic routes. Researchers have reported a novel asymmetric synthesis method that yields high enantiomeric purity, which is critical for its biological activity. The synthetic approach involves a series of stereoselective transformations, including reductive amination and hydroxylation, to achieve the desired configuration. This advancement has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.
In terms of its biological activity, (9R)-9-Aminocinchonan-6'-ol has demonstrated potent inhibitory effects against certain enzymes and receptors. For instance, recent in vitro studies have shown that it acts as a selective inhibitor of key enzymes involved in microbial pathogenesis, suggesting its potential as an antimicrobial agent. Additionally, its interaction with neuronal receptors has been explored, revealing its modulatory effects on neurotransmitter systems, which could be leveraged for treating neurological conditions such as Parkinson's disease and depression.
Another area of interest is the compound's pharmacokinetic properties. Recent preclinical studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that (9R)-9-Aminocinchonan-6'-ol exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential toxicity and off-target effects remain to be addressed in future research.
In conclusion, (9R)-9-Aminocinchonan-6'-ol (CAS: 960050-60-6) represents a promising molecule in the realm of medicinal chemistry. Its unique structural features and diverse biological activities underscore its potential as a therapeutic agent. Ongoing research aims to optimize its pharmacological profile and explore its clinical applications, paving the way for novel treatments in various medical fields.
960050-60-6 ((9R)-9-Aminocinchonan-6'-ol) Related Products
- 168960-96-1((9R)?-6'-Cinchonan-?9-?amine Trihydrochloride)
- 168960-95-0(9-Amino(9-deoxy)epi-quininetrihydrochloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)